N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride

• Molecular Formula: C11H17ClN2O
• Molecular Weight: 228.72 g/mol
• IUPAC Name: N-methyl-2-[2-(methylamino)ethyl]benzamide;hydrochloride
• InChI: InChI=1S/C11H16N2O.ClH/c1-12-8-7-9-5-3-4-6-10(9)11(14)13-2;/h3-6,12H,7-8H2,1-2H3,(H,13,14);1H
• InChI Key: RKMSZEWLWQKJMV-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CC=CC=C1C(=O)NC.Cl

Description

N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride is a chemical compound with a complex structure that includes both amine and benzamide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride typically involves the reaction of N-methyl-2-[2-(methylamino)ethyl]benzamide with hydrochloric acid. The reaction conditions often include controlled temperatures and specific solvents to ensure the purity and yield of the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and stringent quality control measures. The process is designed to maximize yield while minimizing impurities and by-products.

Chemical Reactions Analysis

Types of Reactions

N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substitution reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-methyl-2-[2-(methylamino)ethyl]benzamide oxide, while reduction may produce N-methyl-2-[2-(methylamino)ethyl]benzylamine .

Scientific Research Applications

N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a precursor for more complex molecules.

Biology: Studied for its potential effects on cellular processes and as a tool in biochemical assays.

Medicine: Investigated for its potential therapeutic effects and as a component in drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various industrial processes

Mechanism of Action

The mechanism of action of N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

N-ethyl-2-methyl-benzamide: Similar structure but with an ethyl group instead of a methyl group.

N-methyl-N-(N,N-dimethylaminoethyl)-aminoethanol: Contains additional amino and ethanol groups.

Ethanol, 2-(methylamino)-: Similar amine structure but with an ethanol group.

Uniqueness

N-methyl-2-[2-(methylamino)ethyl]benzamide hydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.